Cas no 141184-30-7 (Benzene,1-butoxy-2-isothiocyanato-)

• Product Name: Benzene,1-butoxy-2-isothiocyanato-
• CAS No: 141184-30-7
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 101817
• PubChem ID: 4558872
• Update Time: 2025-04-18

Benzene,1-butoxy-2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-butoxy-2-isothiocyanato-
• 1-Butoxy-2-isothiocyanatobenzene
• 2-Butyloxy-phenyl-isothiocyanat
• AC1NCH8O
• ACMC-1CD34
• AG-D-82098
• CTK4C2516
• o-n-Butoxyphenylisothiocyanate
• AKOS003211156
• butoxyphenylisothiocyanate
• SCHEMBL9362379
• 141184-30-7
• DTXSID20404248
• Benzene, 1-butoxy-2-isothiocyanato- (9CI)

• Inchi： 1S/C11H13NOS/c1-2-3-8-13-11-7-5-4-6-10(11)12-9-14/h4-7H,2-3,8H2,1H3
• InChI Key： ZNRKBBLPUOWVQZ-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=CC=1OCCCC

Computed Properties

• Exact Mass: 207.07189
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 21.59